Cas no 82039-83-6 ({[2-(ethoxycarbonyl)-3-methyl-1-benzofuran-5-yl]oxy}acetic acid)

• Product Name: {[2-(ethoxycarbonyl)-3-methyl-1-benzofuran-5-yl]oxy}acetic acid
• CAS No: 82039-83-6
• MF: C₁₄H₁₄O₆
• MW: 278.257364749908
• CID: 1805345
• PubChem ID: 3067814
• Update Time: 2025-04-21

{[2-(ethoxycarbonyl)-3-methyl-1-benzofuran-5-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[2-(ethoxycarbonyl)-3-methyl-1-benzofuran-5-yl]oxy}acetic acid
• 2-[(2-ethoxycarbonyl-3-methyl-1-benzofuran-5-yl)oxy]acetic acid
• 4-(2-Carbethoxy-3-methylbenzofuryl)-oxyacetic acid
• 82039-83-6
• 4-(Hydroperoxyacetyl)-3-methyl-2-benzofurancarboxylic acid ethyl ester
• 2-Benzofurancarboxylic acid, 4-(hydroperoxyacetyl)-3-methyl-, ethyl ester
• DTXSID50231549
• 2-Benzofurancarboxylic acid, 5-(carboxymethoxy)-3-methyl-, 2-ethyl ester

• Inchi： 1S/C14H14O6/c1-3-18-14(17)13-8(2)10-6-9(19-7-12(15)16)4-5-11(10)20-13/h4-6H,3,7H2,1-2H3,(H,15,16)
• InChI Key： BCNBJRKSJKTYRV-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)=C(C)C2C=C(C=CC1=2)OCC(=O)O

Computed Properties

• Exact Mass: 278.07903816g/mol
• Monoisotopic Mass: 278.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 86Ų